N-(2-fluorophenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-(2-fluorophenyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9FN2O4S/c13-11-3-1-2-4-12(11)14-20(18,19)10-7-5-9(6-8-10)15(16)17/h1-8,14H
• InChI Key: NUQIYYXCBMIDGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C12H9FN2O4S
• Molecular Weight: 296.28 g/mol

Description

N-(2-fluorophenyl)-4-nitrobenzenesulfonamide, also known as FNBS, is a chemical compound with the molecular formula C12H8FN3O4S. It is a sulfonamide derivative and has been extensively studied for its potential applications in scientific research. FNBS is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide.

Scientific Research Applications

Synthesis and Characterization

N-(2-fluorophenyl)-4-nitrobenzenesulfonamide, as a derivative in the sulfonamide family, has been the focus of various synthesis and characterization studies. For instance, Murthy et al. (2018) detailed the synthesis and characterization of a similar sulfonamide molecule, providing insights into its structural and electronic properties via spectroscopic tools and computational study (Murthy et al., 2018).

Conformational Properties

Research has also delved into the conformational properties of nitrobenzenesulfonamides. A study by Giricheva et al. (2011) used a combination of gas-phase electron diffraction and quantum chemical study to examine the molecular structure and conformers of 2-nitrobenzenesulfonamide, indicating significant conformational versatility (Giricheva et al., 2011).

Chemical Transformations and Synthesis

The utility of nitrobenzenesulfonamides in chemical transformations and synthesis has been well-documented. Fülöpová and Soural (2015) highlighted their application in solid-phase synthesis, showcasing their role in various chemical transformations (Fülöpová & Soural, 2015).

Molecular Dynamic Simulation Studies

Molecular dynamic simulation studies have also been conducted to understand the behavior of such compounds. Kaya et al. (2016) investigated the corrosion inhibition properties of piperidine derivatives including a 4-nitrobenzenesulfonamide derivative, using quantum chemical calculations and molecular dynamics simulations (Kaya et al., 2016).

Biofilm Inhibition and Cytotoxicity

In the biomedicalfield, the sulfonamide derivatives have shown potential in inhibiting bacterial biofilms and demonstrating cytotoxicity. Abbasi et al. (2020) synthesized and tested various N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, showing their effectiveness against biofilms of certain bacterial strains and their mild cytotoxicity (Abbasi et al., 2020).

Intermediate for Heterocycle Synthesis

The compound has been utilized as an intermediate for synthesizing nitrogenous heterocycles. Kisseljova et al. (2014) described the use of N-Benzyl-2-nitrobenzenesulfonamides in the synthesis of benzhydrylamines, which serve as intermediates for nitrogenous heterocycles, highlighting the compound's role in complex organic synthesis (Kisseljova et al., 2014).

Chemoselective Arylation

Moreover, the compound has been involved in chemoselective arylation processes. Ebrahimi et al. (2015) synthesized various N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides, demonstrating their use in selective protection and acylation reactions (Ebrahimi et al., 2015).